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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852

Essential Safety and Handling Guide for 2-
Methylcyclohexyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
2-Methylcyclohexyl acetate. Adherence to these procedures is critical for ensuring a safe
laboratory environment and proper disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Methylcyclohexyl acetate is
provided below. This information is crucial for safe handling and storage.
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Property Value

CAS Number 5726-19-2[1][2][3][4][5]
Molecular Formula CoH1602[1][2][3][4]

Molecular Weight 156.22 g/mol [2][4][6]
Appearance Clear, colorless liquid[7][8]
Boiling Point 182°C (lit.)[3][41[5]

Flash Point 66°C to 68°C[3][7]

Specific Gravity 0.947 to 0.951 (at 20°C)[7][8]
Water Solubility 0.44 g/L (at 20°C)[7]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methylcyclohexyl acetate is classified as a combustible liquid that can cause serious eye
irritation and may cause skin and respiratory irritation.[1][6] Proper PPE is mandatory to

minimize exposure risk.
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Hazard

Required PPE

Eye Irritation

Weatr tightly fitting safety goggles with side-
shields (conforming to EN 166 or NIOSH
standards).[6][7][8][9]

Skin Irritation

Wear protective gloves (chemical-resistant, e.g.,
light weight rubber) and impervious protective
clothing.[1][6][7][8][°]

Respiratory Irritation

Use in a well-ventilated area.[1][6] If exposure
limits are exceeded or irritation is experienced, a
NIOSH/MSHA approved full-face respirator
should be worn.[6][7][9]

Combustible Liquid

Keep away from heat, sparks, open flames, and

hot surfaces. Use non-sparking tools.[6]

Operational Plan: Step-by-Step Handling

Procedures

Strict adherence to the following handling protocol is required to ensure safety.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation, such as working in a chemical fume hood.[6][9]

» Locate and ensure accessibility of emergency eyewash stations and safety showers.[1][9]

+ Remove all sources of ignition from the handling area.[6]

2. Handling the Chemical:

o Wear all required PPE as specified in the table above before handling.

» Avoid contact with skin and eyes.[2][6]

¢ Do not eat, drink, or smoke in the handling area.[1]
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3. Storage:

oxidizing agents.[8][9]

Store apart from foodstuff containers.[6]

Keep the container tightly closed when not in use.[1][6][8]

Store in a cool, dry, and well-ventilated place.[3][6][8]

Keep containers tightly closed and store away from incompatible materials such as strong

Emergency and First Aid Procedures

Immediate response is critical in case of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[6][8][9]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation
persists.[1][6][8][9]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek

immediate medical attention.[1][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[6][8][9]

Spill and Disposal Plan
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Proper containment and disposal are essential to prevent environmental contamination and
ensure safety.

Spill Response:

Evacuate: Clear the area of all personnel.[6]

Ventilate: Ensure the area is well-ventilated.

Contain: Use inert, non-combustible absorbent material like sand or earth to contain the spill.

[1]8]

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[1][6]

Decontaminate: Clean the spill area thoroughly.
Disposal:

o Disposal of 2-Methylcyclohexyl acetate and its containers must be in accordance with all
applicable local, regional, and national regulations.[9]

e Do not allow the chemical to enter drains or waterways.[6]

o Contaminated packaging should be triple rinsed and offered for recycling or disposed of as
hazardous waste.[6]

Procedural Workflow
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Workflow for Handling 2-Methylcyclohexyl Acetate
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Handling
A/
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Caption: Logical workflow for the safe handling and disposal of 2-Methylcyclohexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methylcyclohexyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359852#personal-protective-equipment-for-
handling-2-methylcyclohexyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR937875_msds.pdf
https://www.guidechem.com/msds/5726-19-2.html
https://www.chemicalbull.com/products/2-methylcyclohexyl-acetate
https://jnfuturechemical.com/product/2-methylcyclohexyl-acetate-cas5726-19-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3403008.htm
https://www.chemicalbook.com/msds/2-methylcyclohexyl-acetate.pdf
https://www.echemi.com/sds/2-methylcyclohexylacetate-pid_Rock4243.html
https://www.atul.co.in/wp-content/uploads/2019/05/AR_2-Methylcyclohexyl-acetate.pdf
https://datasheets.scbt.com/sds/eghs/en/sc-335246.pdf
https://www.benchchem.com/product/b1359852#personal-protective-equipment-for-handling-2-methylcyclohexyl-acetate
https://www.benchchem.com/product/b1359852#personal-protective-equipment-for-handling-2-methylcyclohexyl-acetate
https://www.benchchem.com/product/b1359852#personal-protective-equipment-for-handling-2-methylcyclohexyl-acetate
https://www.benchchem.com/product/b1359852#personal-protective-equipment-for-handling-2-methylcyclohexyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

